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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe and effective use of 4-
nonanone in various organic synthesis applications. This document includes information on
physical and chemical properties, safety and handling, and specific experimental procedures.

Properties of 4-Nonanone

4-Nonanone, also known as amyl propyl ketone, is a colorless to light yellow liquid with a
characteristic odor.[1] It is a versatile ketone used as a solvent and a building block in the
synthesis of more complex organic molecules.[2]

Table 1: Physical and Chemical Properties of 4-Nonanone
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Property Value Reference
Molecular Formula CoH1s0 [2]
Molecular Weight 142.24 g/mol [2]
Boiling Point 187-188 °C [2]
Flash Point 61 °C [3]
Density 0.82 g/cm? (at 20°C) [4]

Solubility in Water

284.4 mg/L (at 25°C,

estimated)

[1]

Appearance

Clear colorless to light yellow

liquid

[1]

Safety, Handling, and Disposal

Proper handling and disposal of 4-nonanone are crucial for laboratory safety.

Table 2: Safety Information for 4-Nonanone
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Hazard Statement

Precautionary Statement

GHS Pictogram

H319: Causes serious eye

irritation

P264: Wash skin thoroughly

after handling.

lalt text

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P337+P313: If eye irritation
persists: Get medical

advice/attention.

Handling and Storage

e Handling: Use 4-nonanone in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with eyes, skin, and clothing.[5] Wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[5]

Keep away from heat, sparks, and open flames.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5] Keep

away from oxidizing agents.[5]

Disposal

Dispose of 4-nonanone and its containers in accordance with local, regional, and national

regulations.[3] Do not dispose of it down the drain.[6] It should be treated as hazardous waste

and disposed of at an approved waste disposal plant.[3]

Experimental Protocols

The following are detailed protocols for common organic reactions involving 4-nonanone.
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Grighard Reaction: Synthesis of 4-Propyl-4-nonanol

This protocol describes the synthesis of a tertiary alcohol, 4-propyl-4-nonanol, from 4-
nonanone using a Grignard reagent.

Experimental Workflow:

Grignard Reagent Preparation Reaction Work-up Purification

Oxaphosphetane Intermediate

( ) (

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Mildly Acidic pH

Imine Formation
(Reversible)

In situ

)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 4-Nonanone in
Organic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580890#protocols-for-using-4-nonanone-in-organic-
chemistry-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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